Cas no 136132-77-9 (Boc-RRR-AMC)

Boc-RRR-AMC is a fluorogenic peptide substrate widely utilized in enzymatic assays, particularly for studying proteolytic activity. The compound features a Boc (tert-butoxycarbonyl) protecting group at the N-terminus and an AMC (7-amino-4-methylcoumarin) fluorophore at the C-terminus, enabling sensitive detection through fluorescence upon cleavage. Its triple-arginine (RRR) sequence enhances specificity for trypsin-like proteases, making it valuable in biochemical and pharmaceutical research. The substrate’s high purity and stability ensure reproducible results in kinetic studies and high-throughput screening applications. Boc-RRR-AMC is particularly advantageous for its low background fluorescence and reliable performance in both in vitro and cell-based assays.

Boc-RRR-AMC structure

Product Name:Boc-RRR-AMC

CAS No:136132-77-9

MF:C₃₈H₆₂N₁₄O₈

MW:842.98788690567

MDL:MFCD00237533

CID:901065

Update Time:2026-04-29

Boc-RRR-AMC Chemical and Physical Properties

Names and Identifiers

- boc-arg-val-arg-arg-amc
- BOC-ARG-VAL-ARG-ARG-7-AMIDO-4-METHYLCOUMARIN
- N-BOC-Arg-Val-Arg-Arg-7-amido-4-methylcoumarin acetate
- N-T-boc-arg-val-arg-arg 7-amido-4-*methylcoumarin
- Boc-RRR-AMC
- MDL： MFCD00237533

Computed Properties

Exact Mass: 842.48800

Experimental Properties

Color/Form: Not available
PSA: 370.64000
LogP: 5.04280
Solubility: Not available

Boc-RRR-AMC Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B284440-10mg	Boc-RRR-AMC	136132-77-9		10mg	$ 465.00	2022-06-07
TRC	B284440-25mg	Boc-RRR-AMC	136132-77-9		25mg	$ 960.00	2022-06-07
TRC	B284440-50mg	Boc-RRR-AMC	136132-77-9		50mg	$ 1535.00	2022-06-07
abcr	AB544826-25 mg	Boc-Arg-Val-Arg-Arg-AMC Acetate; .	136132-77-9		25mg	€376.00	2023-06-14
abcr	AB544826-100 mg	Boc-Arg-Val-Arg-Arg-AMC Acetate; .	136132-77-9		100mg	€1025.00	2023-06-14
abcr	AB544826-25mg	Boc-Arg-Val-Arg-Arg-AMC Acetate; .	136132-77-9		25mg	€398.80	2025-02-16
abcr	AB544826-100mg	Boc-Arg-Val-Arg-Arg-AMC Acetate; .	136132-77-9		100mg	€1093.30	2025-02-16
A2B Chem LLC	AE33441-1mg	BOC-ARG-VAL-ARG-ARG-AMC	136132-77-9	99%	1mg	$120.00	2024-04-20
A2B Chem LLC	AE33441-5mg	BOC-ARG-VAL-ARG-ARG-AMC	136132-77-9	99%	5mg	$245.00	2024-04-20
A2B Chem LLC	AE33441-10mg	BOC-ARG-VAL-ARG-ARG-AMC	136132-77-9	99%	10mg	$375.00	2024-04-20

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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

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3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Related Categories

Additional information on Boc-RRR-AMC

Boc-RRR-AMC (CAS No. 136132-77-9): A Comprehensive Guide to Its Properties and Applications

Boc-RRR-AMC (CAS No. 136132-77-9) is a specialized peptide derivative widely used in biochemical research and pharmaceutical development. This compound, known for its unique protecting group (Boc) and AMC (7-amino-4-methylcoumarin) fluorophore, plays a critical role in enzyme assays, drug discovery, and proteomics. Researchers often search for "Boc-RRR-AMC synthesis" or "Boc-RRR-AMC applications in fluorescence assays," highlighting its importance in modern laboratories.

The chemical structure of Boc-RRR-AMC features a tert-butoxycarbonyl (Boc) group, which protects the amino terminus during peptide synthesis. The AMC moiety serves as a fluorescent reporter, enabling real-time monitoring of enzymatic activity. This dual functionality makes Boc-RRR-AMC a valuable tool for studying proteases, such as caspases and cathepsins, which are hot topics in cancer research and neurodegenerative disease studies.

One of the most searched questions about Boc-RRR-AMC is "How does Boc-RRR-AMC work in protease assays?" The answer lies in its cleavage mechanism. When a protease acts on Boc-RRR-AMC, it releases the AMC fluorophore, emitting blue fluorescence (λ_ex = 360 nm, λ_em = 460 nm). This property is exploited in high-throughput screening (HTS) for drug candidates targeting protease-related diseases.

Recent trends in biotechnology have increased demand for Boc-RRR-AMC, particularly in "COVID-19 research" and "AI-driven drug discovery." Scientists use this compound to study viral proteases, contributing to antiviral drug development. Additionally, machine learning models trained on Boc-RRR-AMC assay data accelerate the identification of novel protease inhibitors.

The stability and solubility of Boc-RRR-AMC are frequently discussed topics. This compound is typically stored at -20°C in anhydrous DMSO to prevent degradation. Its compatibility with aqueous buffers (e.g., PBS or HEPES) makes it ideal for cell-based assays and in vitro diagnostics. Researchers optimizing "Boc-RRR-AMC assay conditions" should note that pH and temperature significantly affect fluorescence intensity.

In the pharmaceutical industry, Boc-RRR-AMC is pivotal for "quality control of biologic drugs." It helps quantify host cell protease activity during biomanufacturing, ensuring product safety. This application aligns with the growing focus on "biosimilar characterization" and "biopharmaceutical analytics" in 2024.

Emerging applications of Boc-RRR-AMC include "single-molecule fluorescence studies" and "nanoparticle-based drug delivery systems." Its small molecular weight and bright fluorescence enable precise tracking of drug release kinetics. These cutting-edge uses position Boc-RRR-AMC at the forefront of "precision medicine" research.

For researchers sourcing Boc-RRR-AMC, key considerations include "purity specifications" (typically ≥95% by HPLC) and "custom synthesis options." Many suppliers now offer isotope-labeled variants (e.g., ¹³C-Boc-RRR-AMC) for advanced mass spectrometry applications, reflecting the compound's evolving role in "multi-omics research."

Environmental scientists have recently explored Boc-RRR-AMC for "microbial activity monitoring" in soil and water systems. Its sensitivity to microbial proteases provides insights into ecosystem health, connecting biochemical tools with "sustainability research" initiatives.

The global market for Boc-RRR-AMC is projected to grow steadily, driven by increasing R&D investments in "personalized therapeutics" and "diagnostic biomarkers." Patent analyses show rising innovation around Boc-RRR-AMC derivatives, particularly for neurological disorder diagnostics, making it a compound to watch in coming years.